1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde

• IUPAC Name: 2-(difluoromethyl)-5-thiophen-2-ylpyrazole-3-carbaldehyde
• InChI: InChI=1S/C9H6F2N2OS/c10-9(11)13-6(5-14)4-7(12-13)8-2-1-3-15-8/h1-5,9H
• InChI Key: ZPCRYNKNRNVZCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C(=C2)C=O)C(F)F
• Molecular Formula: C9H6F2N2OS
• Molecular Weight: 228.22 g/mol

Description

The compound “1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde” contains several functional groups. The “difluoromethyl” group is a carbon atom bonded to two fluorine atoms and one hydrogen atom. The “thiophen-2-yl” group is a five-membered aromatic ring containing four carbon atoms and one sulfur atom. The “1H-pyrazole” is a heterocyclic compound containing a five-membered ring with two nitrogen atoms. The “5-carbaldehyde” group is a formyl group, which consists of a carbon double-bonded to an oxygen atom (carbonyl group) and single-bonded to a hydrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis route.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (thiophene and pyrazole) would contribute to the compound’s stability. The electronegative fluorine atoms in the difluoromethyl group could create polar bonds, potentially influencing the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The aldehyde group is often reactive, able to participate in a variety of chemical reactions. The aromatic rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. The presence of polar bonds might make it soluble in polar solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.

Scientific Research Applications

DFTPC is widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of nucleic acids and other biological molecules, as well as for the study of protein-ligand interactions. It has also been used to study the mechanism of action of various drugs and chemicals, as well as to investigate the biochemical and physiological effects of these compounds. Additionally, DFTPC has been used to study the structure and function of enzymes, as well as to study the structure and function of various proteins.

Mechanism of Action

DFTPC is a fluorinated aldehyde that can react with nucleophiles, such as amines, thiols, and carboxylic acids, to form covalent adducts. This allows DFTPC to be used as a fluorescent probe for the detection of biological molecules, such as nucleic acids and proteins. Additionally, DFTPC can be used to study the mechanism of action of various drugs and chemicals, as well as to investigate the biochemical and physiological effects of these compounds.
Biochemical and Physiological Effects
DFTPC has been used to study the biochemical and physiological effects of various drugs and chemicals. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs and chemicals, as well as to modulate the expression of genes involved in the production of proteins and other molecules. Additionally, DFTPC has been found to affect the activity of various ion channels, as well as to interact with various receptors, such as G-protein coupled receptors.
Advantages and Limitations for Laboratory Experiments
DFTPC has several advantages for laboratory experiments. It has a high fluorescence quantum yield, making it ideal for fluorescent probes. Additionally, it is stable in aqueous solutions and can be stored at room temperature for extended periods of time. However, DFTPC is toxic and should be handled with caution. Additionally, it is not soluble in organic solvents, making it difficult to use in certain experiments.

Future Directions

The potential future directions for DFTPC are numerous. It could be used to study the mechanism of action of various drugs and chemicals, as well as to investigate the biochemical and physiological effects of these compounds. Additionally, DFTPC could be used to study the structure and function of enzymes and proteins, as well as to study the structure and function of various ion channels and receptors. It could also be used to develop new fluorescent probes for the detection of biological molecules, as well as to develop new drugs and chemicals. Finally, DFTPC could be used to study the structure and function of DNA and RNA, as well as to study the structure and function of various proteins and enzymes.